2-Amino-1-naphthalenesulfonic Acid
2-Amino-1-naphthalenesulfonic Acid
Brand Name:
Vulcanchem
CAS No.:
81-16-3
VCID:
VC0047220
InChI:
InChI=1S/C10H9NO3S/c11-9-6-5-7-3-1-2-4-8(7)10(9)15(12,13)14/h1-6H,11H2,(H,12,13,14)
SMILES:
C1=CC=C2C(=C1)C=CC(=C2S(=O)(=O)O)N
Molecular Formula:
C10H9NO3S
Molecular Weight:
223.25 g/mol
2-Amino-1-naphthalenesulfonic Acid
CAS No.: 81-16-3
Reference Standards
VCID: VC0047220
Molecular Formula: C10H9NO3S
Molecular Weight: 223.25 g/mol
| CAS No. | 81-16-3 |
|---|---|
| Product Name | 2-Amino-1-naphthalenesulfonic Acid |
| Molecular Formula | C10H9NO3S |
| Molecular Weight | 223.25 g/mol |
| IUPAC Name | 2-aminonaphthalene-1-sulfonic acid |
| Standard InChI | InChI=1S/C10H9NO3S/c11-9-6-5-7-3-1-2-4-8(7)10(9)15(12,13)14/h1-6H,11H2,(H,12,13,14) |
| Standard InChIKey | GWIAAIUASRVOIA-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C=CC(=C2S(=O)(=O)O)N |
| Canonical SMILES | C1=CC=C2C(=C1)C=CC(=C2S(=O)(=O)O)N |
| Appearance | Powder |
| Colorform | WHITE NEEDLES Anhydrous scales from hot water; hydrated needles from cold wate |
| Melting Point | 180.0 °C |
| Physical Description | DryPowde |
| Related CAS | 68540-41-0 (mono-ammonium salt) |
| Solubility | Slightly sol in cold water; more sol in hot water; very slightly sol in alcohol, ether In water, 4,100 mg/l @ 20 °C |
| Synonyms | 2-naphthylamine-1-sulfonic acid 2-naphthylamine-1-sulfonic acid, monoammonium salt tobias acid |
| PubChem Compound | 6670 |
| Last Modified | Nov 11 2021 |
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